![molecular formula C24H33N3 B3853538 1-benzyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine](/img/structure/B3853538.png)
1-benzyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine
Overview
Description
1-benzyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BZP, and it belongs to the class of piperazine derivatives. BZP has been studied extensively for its biochemical and physiological effects, and it has been found to have potential therapeutic applications.
Mechanism of Action
BZP is believed to exert its pharmacological effects by acting as a dopamine and serotonin reuptake inhibitor. It has also been found to have affinity for adrenergic and histaminergic receptors.
Biochemical and Physiological Effects:
BZP has been found to increase the levels of dopamine, serotonin, and norepinephrine in the brain. It has also been found to increase the release of acetylcholine. BZP has been found to have potential as an antidepressant, anxiolytic, and analgesic. It has also been found to have potential as a treatment for Parkinson's disease. Additionally, BZP has been found to have potential as a cognitive enhancer.
Advantages and Limitations for Lab Experiments
BZP has several advantages for lab experiments. It is easy to synthesize and has a relatively low cost. Additionally, it has been studied extensively, and its mechanism of action is well understood. However, BZP has several limitations for lab experiments. It is a controlled substance in many countries, and its use is restricted. Additionally, it has been found to have potential for abuse and dependence.
Future Directions
There are several future directions for the study of BZP. One area of interest is the development of BZP analogs with improved pharmacological properties. Another area of interest is the study of BZP in combination with other drugs for potential therapeutic applications. Additionally, the study of BZP in animal models of neurological and psychiatric disorders is an area of interest. Finally, the study of the long-term effects of BZP on the brain and behavior is an area of interest.
Scientific Research Applications
BZP has been studied extensively for its potential therapeutic applications. It has been found to have potential as an antidepressant, anxiolytic, and analgesic. BZP has also been studied for its potential as a treatment for Parkinson's disease. Additionally, BZP has been studied for its potential as a cognitive enhancer.
properties
IUPAC Name |
1-benzyl-4-[1-(2-phenylethyl)piperidin-4-yl]piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N3/c1-3-7-22(8-4-1)11-14-25-15-12-24(13-16-25)27-19-17-26(18-20-27)21-23-9-5-2-6-10-23/h1-10,24H,11-21H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZKBTTOVKVRHNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCN(CC2)CC3=CC=CC=C3)CCC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-4-[1-(2-phenylethyl)piperidin-4-yl]piperazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[1-(2-phenylethyl)-4-piperidinyl]-1-piperazinecarbaldehyde](/img/structure/B3853459.png)
![1-(4-{4-[3-(4-methoxyphenyl)-1-methylpropyl]-1-piperazinyl}phenyl)ethanone](/img/structure/B3853474.png)
![3-[(1H-indazol-5-ylamino)methyl]phenol](/img/structure/B3853483.png)
![N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine](/img/structure/B3853489.png)
![2-methyl-6-[(4-phenylcyclohexyl)amino]-2-heptanol](/img/structure/B3853502.png)
![2,2'-[(4-phenylcyclohexyl)imino]diethanol](/img/structure/B3853516.png)
![2-(4-morpholinyl)-N-{[3-(1-naphthyl)-1H-pyrazol-4-yl]methyl}-2-(2-pyridinyl)ethanamine](/img/structure/B3853545.png)
![4-[3-(4-morpholinylamino)butyl]phenol](/img/structure/B3853562.png)
![ethyl 4-[(1-benzyl-4-piperidinyl)amino]-1-piperidinecarboxylate](/img/structure/B3853568.png)
![(3-bromobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine](/img/structure/B3853571.png)